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This guide provides an objective comparison of the tensile strength of different series of

aluminum-lithium (Al-Li) alloys, specifically focusing on the 2xxx, 8xxx, and the more recent

third-generation alloys. The information presented is supported by experimental data to assist

in material selection and development.

Introduction to Aluminum-Lithium Alloys
Aluminum-lithium alloys are a class of advanced metallic materials that have garnered

significant interest in the aerospace and defense industries due to their low density, high

specific strength, and excellent fatigue resistance.[1] The addition of lithium to aluminum

reduces the alloy's density and increases its stiffness.[2][3] Each weight percentage of lithium

added can reduce the alloy's density by approximately 3% and increase its elastic modulus by

about 6%.[2][3] These alloys are typically categorized into generations, with the third

generation offering substantial improvements in mechanical properties over the first and

second generations.[3]
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The tensile properties, including ultimate tensile strength (UTS), yield strength (YS), and

elongation, are critical parameters for structural applications. The following table summarizes

these properties for representative alloys from the 2xxx, 8xxx, and third-generation Al-Li series.

The data is based on alloys in their peak-aged tempers, which typically provide the highest

strength.

Alloy Series
Specific
Alloy

Temper

Ultimate
Tensile
Strength
(UTS) (MPa)

Yield
Strength
(YS) (MPa)

Elongation
(%)

2xxx Series 2090 T83 550[4][5] 520[4][5] 6[4][5]

8xxx Series 8011 H14 125 - 165[6] ≥ 110[6] ≥ 2[6]

8090 T8771 ~500-550 ~450-500 ~5-7

Third

Generation
2195 T8 ~580-650 ~550-620 ~4-6

2050 T84 ~540-580 ~510-550 ~6-8

2198 T8 ~460-500 ~430-470 ~8-10

2196 T8511 ~480-520 ~450-490 ~7-9

Note: The mechanical properties of aluminum alloys can vary significantly with the specific

temper, product form (e.g., sheet, plate, extrusion), and orientation of the test sample. The

values presented here are for comparison purposes.

Key Observations:
Third-generation alloys, such as 2195 and 2050, generally exhibit the highest tensile and

yield strengths, often exceeding those of the second-generation 2xxx series alloys like 2090.

[1]

The 2xxx series Al-Li alloys, like 2090, were developed to offer a good combination of

strength and low density.
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The 8xxx series Al-Li alloys, such as 8090, also provide high strength, comparable to the

2xxx series. It's important to note that the 8xxx series is a broad category for aluminum

alloys with various alloying elements, and not all are Al-Li alloys.[7] However, alloys like 8090

are well-established Al-Li alloys.

Experimental Protocol: Tensile Testing of
Aluminum-Lithium Alloys
The tensile properties of aluminum-lithium alloys are determined following standardized

procedures to ensure accuracy and comparability of the data. The most widely accepted

standard for the tensile testing of metallic materials is ASTM E8/E8M - Standard Test Methods

for Tension Testing of Metallic Materials.

Methodology:
Specimen Preparation: Test specimens are machined from the alloy product (e.g., sheet,

plate) in specific orientations (longitudinal, transverse) relative to the rolling direction. The

dimensions of the "dog-bone" shaped specimens are precisely defined by the ASTM E8

standard.

Gage Length Marking: Two marks are placed at a specific distance apart on the reduced

section of the specimen. This "gage length" is used to measure the elongation after fracture.

Tensile Testing Machine: A calibrated universal testing machine (UTM) is used to apply a

uniaxial tensile load to the specimen at a controlled rate.

Extensometer: An extensometer is attached to the specimen's gage length to accurately

measure the strain (elongation) as the load is applied.

Data Acquisition: A data acquisition system records the applied load and the corresponding

elongation. This data is used to generate a stress-strain curve.

Determination of Properties:

Yield Strength (YS): The stress at which the material begins to deform plastically. It is

typically determined using the 0.2% offset method from the stress-strain curve.
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Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before it

starts to neck down and fracture.

Elongation: The percentage increase in the gage length after the specimen has fractured.

It is a measure of the material's ductility.

Factors Influencing Tensile Strength in Al-Li Alloys
The superior tensile properties of aluminum-lithium alloys are a result of a complex interplay

between their chemical composition and thermomechanical processing. The following diagram

illustrates the logical relationships between these factors and the resulting tensile strength.
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Caption: Factors influencing the tensile strength of Al-Li alloys.
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Conclusion
The development of aluminum-lithium alloys has seen significant advancements, with third-

generation alloys demonstrating superior tensile properties compared to earlier series. This is

primarily attributed to optimized chemical compositions and advanced thermomechanical

processing techniques that result in a fine-tuned microstructure with highly effective

strengthening precipitates. The choice of a specific Al-Li alloy will depend on the precise

requirements of the application, balancing the need for high strength with other factors such as

fracture toughness, corrosion resistance, and manufacturing cost. The standardized ASTM E8

test protocol is essential for accurately characterizing and comparing the tensile performance of

these advanced materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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